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Compound of Interest

Compound Name: Pyridine-2-carboximidohydrazide

Cat. No.: B092192

Pyridine-2-carboximidohydrazide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pyridine-2-
carboximidohydrazide, a heterocyclic compound of interest in medicinal chemistry and
materials science. This document details its chemical identity, physicochemical properties,
synthesis protocols, and potential applications, presenting a valuable resource for
professionals in drug discovery and chemical research.

Chemical Identity
o |[UPAC Name: N'-aminopyridine-2-carboximidamide[1]

e Synonyms: 2-Pyridinecarboximidic acid, hydrazide; Pyridine-2-hydrazidine; 2-Pyridine
amidrazone|[1]

e CAS Number: 1005-02-3

Physicochemical Properties

A summary of the known quantitative data for Pyridine-2-carboximidohydrazide is presented
in the table below. The data is a combination of computed and experimentally determined
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values.
Property Value Source
Molecular Formula CeHsNa4 PubChem
Molecular Weight 136.16 g/mol [1]
Crystal System Monoclinic [1]
Space Group P21 [1]

a=5.6955A, b=3.8408 A, c
Unit Cell Dimensions =14.592 Aa=90° B = PubChem
91.631°,y =90°

Hydrogen Bond Donors 3 PubChem
Hydrogen Bond Acceptors 4 PubChem
Rotatable Bond Count 1 PubChem

Solid (recrystallized from
Appearance [1]
benzene)

Synthesis Protocol

The synthesis of N'-aminopyridine-2-carboximidamide can be achieved through the reaction of
2-cyanopyridine with hydrazine. The following protocol is based on a reported method with
some modifications[1].

Materials:

2-Cyanopyridine

95% Hydrazine

Absolute Ethanol

Benzene (for recrystallization)
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Procedure:

In a suitable reaction vessel, a mixture of 2-cyanopyridine (0.05 mol), absolute ethanol (9

ml), and 95% hydrazine (15 ml) is prepared.

The mixture is stirred at room temperature for 2 hours.

The resulting solid product is collected and dried under vacuum.

For purification, the crude product is recrystallized from benzene.

Mandatory Visualization

The following diagram illustrates the synthesis workflow for N'-aminopyridine-2-

carboximidamide.
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Caption: Synthesis workflow for N'-aminopyridine-2-carboximidamide.

Biological Activity and Potential Applications

While extensive biological data for Pyridine-2-carboximidohydrazide is not widely available in
the public domain, its structural motifs are present in compounds with known biological
activities. The pyridine ring is a common scaffold in many pharmaceuticals, and hydrazone
derivatives have been investigated for a range of therapeutic applications, including
antimicrobial and anticancer activities.

The coordination chemistry of N'-aminopyridine-2-carboximidamide has been a subject of
study, suggesting its potential use as a ligand in the formation of metal complexes. These
complexes could have applications in catalysis or as novel therapeutic agents.

Further research is required to fully elucidate the biological activity profile and potential
signaling pathway interactions of Pyridine-2-carboximidohydrazide. As a versatile chemical
intermediate, it holds promise for the development of new molecules with diverse applications
in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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